Cas no 494-55-3 (6-Methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinoline)

• Product Name: 6-Methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinoline
• CAS No: 494-55-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 932396
• PubChem ID: 22301
• Update Time: 2025-04-19

6-Methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinoline
• 6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinoline
• hydrohydrastinine
• 2-methyl-6,7-methylenedioxy-1,2,3,4-tetrahydroisoquinoline
• 6,7-methylenedioxy-N-methyl-1,2,3,4-tetrahydroisoquinoline
• AC1L2K4Q
• EINECS 207-792-9
• Hydrohydrastinin
• N-methyl-6,7-methylenedioxy-1,2,3,4-tetrahydroisoquinoline
• N-methyl-6,7-methylenedioxytetrahydroisoquin
• SureCN1760693
• 1,5-g]isoquinoline, 5,6,7,8-tetrahydro-6-methyl-
• BDBM50006638
• NSC-788829
• MLS002706489
• 5,6,7,8-TETRAHYDRO-6-METHYL-1,3,DIOXOLO(4,5-G)ISOQUINOLINE
• UNII-7UYL6N5J89
• Norhydrastinine,2-dihydro-2-methyl-
• G70436
• CHEMBL2140445
• 7UYL6N5J89
• AKOS016008780
• NCGC00246722-01
• NSC-112975
• 1,3-Dioxolo[4,5-g]isoquinoline, 5,6,7,8-tetrahydro-6-methyl-
• 494-55-3
• HYDROHYDRASTININE [MI]
• SMR001573894
• DTXSID80197785
• NSC788829
• Q27268880
• SCHEMBL1760693
• DB-307175
• NSC112975
• NSC 112975
• NS00031902

• MDL： MFCD18449091
• Inchi： 1S/C11H13NO2/c1-12-3-2-8-4-10-11(14-7-13-10)5-9(8)6-12/h4-5H,2-3,6-7H2,1H3
• InChI Key： XNZFFRJWTVYMBF-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)CN(C)CC1

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.1258 (rough estimate)
• Melting Point: 66°
• Boiling Point: bp752 303°
• Flash Point: 123.0±7.3 °C
• Refractive Index: 1.5220 (estimate)
• Solubility: Methanol
• PSA: 21.7
• LogP: 1.34110
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines